4-Dibenzofuranol, 6,7,8,9-tetrahydro-3-(4-morpholinylmethyl)-, hydrochloride

• CAS No.: 118638-06-5
• Molecular Formula: C17H22ClNO3
• Molecular Weight: 323.8 g/mol
• IUPAC Name: 3-(morpholin-4-ylmethyl)-6,7,8,9-tetrahydrodibenzofuran-4-ol;hydrochloride
• InChI: InChI=1S/C17H21NO3.ClH/c19-16-12(11-18-7-9-20-10-8-18)5-6-14-13-3-1-2-4-15(13)21-17(14)16;/h5-6,19H,1-4,7-11H2;1H
• InChI Key: GKDKFSROTHUCGY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(O2)C(=C(C=C3)CN4CCOCC4)O.Cl

Description

4-Dibenzofuranol, 6,7,8,9-tetrahydro-3-(4-morpholinylmethyl)-, hydrochloride is a chemical compound with the molecular formula C17H21NO3·HCl and a molecular weight of 323.85 g/mol

Preparation Methods

The synthesis of 4-Dibenzofuranol, 6,7,8,9-tetrahydro-3-(4-morpholinylmethyl)-, hydrochloride involves several steps. The primary synthetic route includes the following steps:

Formation of the Dibenzofuran Core: The dibenzofuran core is synthesized through a series of reactions involving aromatic compounds.

Introduction of the Morpholinylmethyl Group: The morpholinylmethyl group is introduced through a nucleophilic substitution reaction.

Hydrochloride Formation: The final step involves the formation of the hydrochloride salt by reacting the free base with hydrochloric acid.

Industrial production methods typically involve optimizing these steps to achieve high yields and purity. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to ensure the desired product is obtained.

Chemical Reactions Analysis

4-Dibenzofuranol, 6,7,8,9-tetrahydro-3-(4-morpholinylmethyl)-, hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the morpholinylmethyl group can be replaced by other nucleophiles.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-Dibenzofuranol, 6,7,8,9-tetrahydro-3-(4-morpholinylmethyl)-, hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

Industry: The compound is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-Dibenzofuranol, 6,7,8,9-tetrahydro-3-(4-morpholinylmethyl)-, hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

4-Dibenzofuranol, 6,7,8,9-tetrahydro-3-(4-morpholinylmethyl)-, hydrochloride can be compared with other similar compounds, such as:

4-Dibenzofuranol, 3-[(dimethylamino)methyl]-6,7,8,9-tetrahydro-, hydrochloride: This compound has a similar structure but with a dimethylamino group instead of a morpholinyl group.

6,7,8,9-Tetrahydro-3-(4-morpholinylmethyl)-4-dibenzofuranol: This compound lacks the hydrochloride salt form.

The uniqueness of this compound lies in its specific structure and the presence of the morpholinylmethyl group, which imparts distinct chemical and biological properties.